Cas no 798574-83-1 (Thieno[3,2-b]pyridine-6-carbonitrile, 3,7-dibromo-)

• Product name: Thieno[3,2-b]pyridine-6-carbonitrile, 3,7-dibromo-
• CAS No: 798574-83-1
• MF: C₈H₂Br₂N₂S
• MW: 317.987878322601
• CID: 531590
• PubChem ID: 11267107

Thieno[3,2-b]pyridine-6-carbonitrile, 3,7-dibromo- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridine-6-carbonitrile, 3,7-dibromo-
• 3,7-dibromothieno[3,2-b]pyridine-6-carbonitrile
• SCHEMBL4896300
• FXBQGXIGVUEJNP-UHFFFAOYSA-N
• DTXSID30460673
• 798574-83-1

• Inchi： InChI=1S/C8H2Br2N2S/c9-5-3-13-8-6(10)4(1-11)2-12-7(5)8/h2-3H
• InChI Key： FXBQGXIGVUEJNP-UHFFFAOYSA-N
• SMILES： C1=C(C(=C2C(=N1)C(=CS2)Br)Br)C#N

Computed Properties

• Exact Mass: 317.82850g/mol
• Monoisotopic Mass: 315.83054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.9Ų